Methyl 3-amino-2,2-dimethylpropanoate

• IUPAC Name: methyl 3-amino-2,2-dimethylpropanoate
• InChI: InChI=1S/C6H13NO2/c1-6(2,4-7)5(8)9-3/h4,7H2,1-3H3
• InChI Key: YAVPDSQCYSZORP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)C(=O)OC
• Molecular Formula: C6H13NO2
• DSSTOX Substance ID: DTXSID70534761
• Molecular Weight: 131.17 g/mol
• CAS RN: 25307-82-8

Description

Methyl 3-amino-2,2-dimethylpropanoate is a chemical compound with the molecular formula C6H13NO2. It is also known as methyl 3-amino-2,2-dimethylpropionate. The compound is a derivative of propanoic acid, with an amino group and two methyl groups attached to the second carbon atom.

Molecular Structure Analysis

The molecular structure of Methyl 3-amino-2,2-dimethylpropanoate can be represented by the InChI code 1S/C6H13NO2.ClH/c1-6(2,4-7)5(8)9-3;/h4,7H2,1-3H3;1H. This indicates that the compound has a central carbon atom (the second carbon in the propanoate chain) attached to an amino group and two methyl groups.

Physical And Chemical Properties Analysis

Methyl 3-amino-2,2-dimethylpropanoate has a molecular weight of 167.64. It is a solid at room temperature and has a melting point of 167-168°C. The compound is stored in an inert atmosphere at 2-8°C.

Safety and Hazards

Methyl 3-amino-2,2-dimethylpropanoate is classified under the GHS07 hazard class. It has hazard statements H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust, vapors, mist, or gas, ensuring adequate ventilation, and wearing protective gloves and eye/face protection.

Synthesis routes and methods I

Procedure details

Hydrazine (1.1 eq., 0.27 mL, 8.42 mmol) was added to the solution of methyl 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2,2-dimethylpropanoate (0.2 g, 7.66 mmol) in methanol (60 mL) maintained under magnetic stirring at 65° C. After 5 hours the reaction mixture was allowed to cool to room temperature, diluted with diethyl ether and filtered. The filtrate was washed thoroughly with diethyl ether. The title compound was obtained after evaporation of the solvents and it was used in the next step without any further purification. (0.8 g, 75% yield).

Synthesis routes and methods II

Procedure details

A mixture of 10 g of Raney-nickel 2800 was transferred to a 500 mL hydrogenation vessel and washed three times with 40 mL of methanol. Then, 180 mL of methanol and 25.0 g (0.177 mole) of 2-cyano-2-methylpropanoic acid ethyl ester was added and the mixture agitated on a Paar hydrogenator under a 50 psi atmosphere of hydrogen for 24 hours. The mixture was filtered through Celite, washing the filter pad with methanol, and then concentrated under reduced pressure to give 21.98 g of 3-amino-2,2-dimethyl-propanoic acid methyl ester, which was used without further purification.